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Signaling Pathway & Experimental Workflow

The diagram below illustrates the signaling pathway of T-cell activation that voclosporin inhibits, and the

key experimental data supporting its efficacy.
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Voclosporin inhibits calcineurin to block T-cell activation.

Clinical Trial Data & Protocols

Voclosporin's efficacy is supported by pivotal clinical trials (AURORA 1 and 2) comparing it to placebo,

both in combination with mycophenolate mofetil (MMF) and low-dose glucocorticoids [1].

Table: Key Efficacy Outcomes from AURORA Clinical Trials

Efficacy Measure AURORA 1 (1-Year Results) AURORA 2 (3-Year Results)

Study Design Phase 3, randomized, double-blind,

placebo-controlled [2].

Open-label continuation study [1].

Treatment Arms Voclosporin (23.7 mg BID) + MMF +

steroids vs. Placebo + MMF + steroids
[2].

Patients from AURORA 1 continued

their original blinded treatment [1].

Primary Renal
Response at 52
Weeks

40.8% vs. 22.5% [2]. Not applicable (follow-up study).

Complete Renal
Response at 3 Years

Not applicable. 50.9% vs. 39.0% (Odds Ratio: 1.74)

[1].

eGFR Slope (over 2
years in AURORA 2)

Not applicable. -0.2 mL/min/1.73 m² (Voclosporin)

vs. -5.4 mL/min/1.73 m² (Control)
[1].

Experimental Protocol from AURORA 1 Trial [3]:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1935113?utm_src=pdf-body-img
https://www.smolecule.com/products/s1935113?utm_src=pdf-body
https://www.smolecule.com/products/s1935113?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37466424/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12187296/
https://pubmed.ncbi.nlm.nih.gov/37466424/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12187296/
https://pubmed.ncbi.nlm.nih.gov/37466424/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12187296/
https://pubmed.ncbi.nlm.nih.gov/37466424/
https://pubmed.ncbi.nlm.nih.gov/37466424/
https://www.frontiersin.org/journals/nephrology/articles/10.3389/fneph.2025.1540471/full
https://www.smolecule.com/products/s1935113?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Objective: To evaluate the efficacy and safety of voclosporin versus placebo for lupus nephritis.

Population: Adults with active, biopsy-proven LN (Class III, IV, or V).
Key Inclusion Criteria: Proteinuria ≥1.5 g/g (≥2 g/g for pure Class V) and eGFR >45 mL/min/1.73

m².
Intervention: Patients were randomized to receive either voclosporin (23.7 mg) or placebo, twice

daily.
Background Therapy: All patients received mycophenolate mofetil (1 g BID) and a tapering course

of oral glucocorticoids.
Primary Endpoint: Renal response at 52 weeks.

Safety and Monitoring Profile

While effective, voclosporin requires careful safety monitoring due to its immunosuppressive nature and

class effects [4].

Table: Key Safety Considerations and Monitoring Requirements

Safety Aspect Details Recommended Monitoring

Boxed Warnings Increased risk of malignancies (e.g., skin
cancer, lymphoma) and serious infections [4].

Skin examinations; prompt
evaluation for infections [4].

Common Adverse
Events

Headache, diarrhea, UTI, heartburn,
alopecia, hypertension, decreased GFR [1]

[4].

Symptom management.

Nephrotoxicity Dose-dependent reduction in GFR; eGFR

slope stable in long-term voclosporin-treated
patients [2] [1].

Assess eGFR before initiation

and monitor regularly [4].

Hypertension A common side effect [4]. Monitor blood pressure during
treatment [4].

Drug-Drug
Interactions

Strong CYP3A4 inhibitors (e.g.,
ketoconazole) and inducers; OATP1B1

substrates (e.g., statins) [4].

Review concomitant
medications. Avoid grapefruit

products [4].
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Key Differentiating Features

Voclosporin is considered a second-generation calcineurin inhibitor with several advantages over traditional

CNIs like cyclosporine [2] [5]:

Structural & Pharmacokinetic Advantages: A modified cyclosporine A analog with a more

predictable pharmacokinetic and pharmacodynamic relationship, leading to higher potency and
reduced need for therapeutic drug monitoring [2] [5].

Improved Metabolic Profile: Shows a lower incidence of adverse effects like hypertension and
hyperlipidemia compared to traditional CNIs [2].

Podocyte Stabilization: In addition to T-cell immunosuppression, it directly stabilizes podocytes in
the kidneys, which is crucial for reducing proteinuria in LN [5].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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